1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone

• IUPAC Name: 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone
• InChI: InChI=1S/C15H15NO2S/c17-15(11-18-13-4-2-1-3-5-13)16-8-6-14-12(10-16)7-9-19-14/h1-5,7,9H,6,8,10-11H2
• InChI Key: BKTHATIHBOEHDA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C(=O)COC3=CC=CC=C3
• Molecular Formula: C15H15NO2S
• Molecular Weight: 273.4 g/mol

Description

1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone, also known as DTP, is a chemical compound that has been studied extensively for its potential use in scientific research. DTP is a potent inhibitor of the enzyme glycogen synthase kinase-3 beta (GSK-3β), which is involved in a range of cellular processes including cell differentiation, proliferation, and apoptosis.

Scientific Research Applications

1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone has been studied extensively for its potential use in treating a range of diseases and disorders. It has been shown to have neuroprotective effects, and has been studied as a potential treatment for Alzheimer's disease, Parkinson's disease, and bipolar disorder. 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone has also been shown to have anti-inflammatory effects, and has been studied as a potential treatment for inflammatory bowel disease and rheumatoid arthritis. In addition, 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone has been shown to have anti-tumor effects, and has been studied as a potential treatment for various types of cancer.

Mechanism of Action

1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone is a potent inhibitor of GSK-3β, which is involved in a range of cellular processes including cell differentiation, proliferation, and apoptosis. By inhibiting GSK-3β, 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone can modulate these cellular processes and potentially have therapeutic effects. In addition, 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone has been shown to activate the Wnt signaling pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone has been shown to have a range of biochemical and physiological effects. In animal studies, 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone has been shown to improve cognitive function and memory, reduce inflammation, and reduce tumor growth. 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone has also been shown to have neuroprotective effects, protecting against neuronal damage and cell death.

Advantages and Limitations for Lab Experiments

1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone has several advantages for use in lab experiments. It is a highly potent and selective inhibitor of GSK-3β, making it a useful tool for studying the role of this enzyme in cellular processes. 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone is also relatively easy to synthesize and purify, making it readily available for research. However, 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone has some limitations as well. It has poor solubility in water, which can make it difficult to use in certain experiments. In addition, 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone has not been extensively studied in humans, so its safety and efficacy in humans is not well established.

Future Directions

There are several future directions for research on 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in treating inflammatory diseases such as inflammatory bowel disease and rheumatoid arthritis. In addition, further research is needed to establish the safety and efficacy of 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone in humans, and to develop more effective formulations for use in clinical trials.

Synthesis Methods

The synthesis of 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone involves a multi-step process that begins with the reaction of 2-bromoethanol with 2-phenoxyacetic acid to form 2-phenoxyethyl bromide. This intermediate is then reacted with 2-aminothiophene to form the desired product, 1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-phenoxyethanone. The final product is purified using column chromatography to obtain a high-purity sample.